Cas no 74958-34-2 (4-amino-1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2(1H)-one)

• Product Name: 4-amino-1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2(1H)-one
• CAS No: 74958-34-2
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 980660
• PubChem ID: 366734
• Update Time: 2025-04-19

4-amino-1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2(1H)-one
• 4-amino-1-[2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]pyrimidin-2-one
• AC1L7TH8
• AGN-PC-00QEHO
• AR-1G0498
• CTK5E0754
• NSC278180
• SureCN3333449
• 74958-34-2
• 2(1H)-Pyrimidinone,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]-,(1.alpha.,2.alpha.,3.beta.,4.alpha.)-(+-)-
• 62805-43-0
• NSC-635456
• 4-Amino-1-(2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl)pyrimidin-2(1H)-one
• SCHEMBL3333449
• NCI60_011824
• NSC-278180
• DTXSID30327151
• NSC635456

• Inchi： 1S/C10H15N3O4/c11-7-1-2-13(10(17)12-7)6-3-5(4-14)8(15)9(6)16/h1-2,5-6,8-9,14-16H,3-4H2,(H2,11,12,17)
• InChI Key： UAZJPMMKWBPACD-UHFFFAOYSA-N
• SMILES： OC1C(C(CC1CO)N1C(N=C(C=C1)N)=O)O

Computed Properties

• Exact Mass: 241.10635
• Monoisotopic Mass: 241.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.5
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.74
• Boiling Point: 477°C at 760 mmHg
• Flash Point: 242.3°C
• Refractive Index: 1.743
• PSA: 119.38
• LogP: -1.31820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides